1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
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Overview
Description
1-(4-Methylphenyl)-1,3,8-triazaspiro[45]decane-2,4-dione is a compound belonging to the class of spiro compounds, which are characterized by a unique spirocyclic structure
Preparation Methods
The synthesis of 1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione typically involves a multi-step process. One common method includes the following steps:
Starting Materials: The synthesis begins with 4-methylphenylamine and a suitable cyclic ketone.
Cyclization: The initial step involves the formation of a spirocyclic intermediate through a cyclization reaction.
Functionalization: The intermediate is then functionalized to introduce the triazaspiro moiety.
Final Product: The final step involves the purification of the compound to obtain this compound in high yield.
Chemical Reactions Analysis
1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions, particularly at the phenyl ring, using reagents like halogens or alkylating agents.
Scientific Research Applications
1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has several scientific research applications:
Medicinal Chemistry: The compound is studied for its potential as an anticonvulsant, antidiabetic, and anticancer agent.
Biology: It is used in biological studies to understand its interaction with various enzymes and receptors.
Mechanism of Action
The mechanism of action of 1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione involves its interaction with specific molecular targets:
Molecular Targets: The compound targets enzymes and receptors involved in neurological and metabolic pathways.
Comparison with Similar Compounds
1-(4-Methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione can be compared with other similar compounds:
1-Methyl-8-phenyl-1,3-diazaspiro[4.5]decane-2,4-dione: This compound shares a similar spirocyclic structure but differs in its functional groups and biological activity.
1,8-Diazaspiro[4.5]decane-2,4-dione: Another related compound used as a pesticide, highlighting the versatility of the spirocyclic scaffold.
Properties
CAS No. |
1240785-20-9 |
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Molecular Formula |
C14H17N3O2 |
Molecular Weight |
259.30 g/mol |
IUPAC Name |
1-(4-methylphenyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione |
InChI |
InChI=1S/C14H17N3O2/c1-10-2-4-11(5-3-10)17-13(19)16-12(18)14(17)6-8-15-9-7-14/h2-5,15H,6-9H2,1H3,(H,16,18,19) |
InChI Key |
VBSDYBFMXORVLD-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=O)NC(=O)C23CCNCC3 |
Origin of Product |
United States |
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